Cas no 5782-17-2 (Benzofuran, 2,3-bis(4-methoxyphenyl)-)

Benzofuran, 2,3-bis(4-methoxyphenyl)- structure
5782-17-2 structure
Product name:Benzofuran, 2,3-bis(4-methoxyphenyl)-
CAS No:5782-17-2
MF:C22H18O3
MW:330.376526355743
CID:344041
PubChem ID:12339685

Benzofuran, 2,3-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2,3-bis(4-methoxyphenyl)-
    • 2,3-bis(4-methoxyphenyl)-1-benzofuran
    • DTXSID00491797
    • 2,3-bis(4-methoxyphenyl)benzofuran
    • CHEMBL4160245
    • 5782-17-2
    • Inchi: InChI=1S/C22H18O3/c1-23-17-11-7-15(8-12-17)21-19-5-3-4-6-20(19)25-22(21)16-9-13-18(24-2)14-10-16/h3-14H,1-2H3
    • InChI Key: YBJUGBUEKUQDOP-UHFFFAOYSA-N
    • SMILES: COC1C=CC(C2=C(C3C=CC(OC)=CC=3)C3C=CC=CC=3O2)=CC=1

Computed Properties

  • Exact Mass: 330.12564
  • Monoisotopic Mass: 330.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.6Ų
  • XLogP3: 5.6

Experimental Properties

  • PSA: 31.6

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